[1,4]Oxazepan-(3E)-ylideneamine

• Molecular Formula: C5H10N2O
• Molecular Weight: 114.15 g/mol
• IUPAC Name: 2,5,6,7-tetrahydro-1,4-oxazepin-3-amine
• InChI: InChI=1S/C5H10N2O/c6-5-4-8-3-1-2-7-5/h1-4H2,(H2,6,7)
• InChI Key: WKPUJGILMQAMEH-UHFFFAOYSA-N
• Canonical SMILES: C1CN=C(COC1)N

Description

[1,4]Oxazepan-(3E)-ylideneamine is a heterocyclic compound that features a seven-membered ring containing both nitrogen and oxygen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [1,4]Oxazepan-(3E)-ylideneamine can be achieved through several methods. One common approach involves the cyclization of appropriate precursors under specific conditions. For instance, the condensation of an aldehyde or ketone with a β-amino alcohol can lead to the formation of oxazepane derivatives . Another method involves the use of organocatalysts to promote the cyclization of suitable starting materials .

Industrial Production Methods: Industrial production of this compound typically involves scalable synthetic routes that ensure high yield and purity. The use of flow chemistry and continuous processing techniques can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: [1,4]Oxazepan-(3E)-ylideneamine undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are facilitated by the presence of reactive functional groups within the molecule.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents such as potassium permanganate and reducing agents like sodium borohydride. Substitution reactions often involve nucleophiles such as amines and halides .

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. For example, oxidation can yield oxazepanones, while reduction can produce oxazepanes .

Scientific Research Applications

Chemistry: In chemistry, [1,4]Oxazepan-(3E)-ylideneamine is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of diverse chemical libraries for drug discovery and development .

Biology: In biological research, this compound derivatives have been studied for their potential as enzyme inhibitors and receptor modulators. These compounds can interact with specific biological targets, leading to various therapeutic effects .

Medicine: In medicine, this compound and its derivatives are investigated for their potential as pharmaceutical agents. They have shown promise in the treatment of neurological disorders, infections, and other medical conditions .

Industry: In the industrial sector, this compound is used in the production of polymers and materials with unique properties. Its incorporation into polymer chains can enhance the mechanical and thermal stability of the resulting materials .

Mechanism of Action

The mechanism of action of [1,4]Oxazepan-(3E)-ylideneamine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets by binding to their active sites or altering their conformation. This interaction can lead to various biological effects, including inhibition of enzyme activity or modulation of receptor signaling pathways .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to [1,4]Oxazepan-(3E)-ylideneamine include other oxazepane derivatives and related heterocycles, such as oxazolidines and diazepanes .

Uniqueness: The uniqueness of this compound lies in its seven-membered ring structure, which imparts distinct chemical and biological properties. This structure allows for versatile chemical modifications and interactions with various biological targets, making it a valuable compound in research and industrial applications .